molecular formula C20H19N7O B6533744 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine CAS No. 1058232-32-8

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine

Cat. No.: B6533744
CAS No.: 1058232-32-8
M. Wt: 373.4 g/mol
InChI Key: IAFNJBOHGPCGRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the triazolopyrimidine class, characterized by a fused triazole-pyrimidine core. The triazole ring (3-methyl-substituted) is linked to a piperazine moiety, which is further functionalized with a naphthalene-1-carbonyl group.

Key structural features:

  • Triazolopyrimidine core: Provides a planar heterocyclic system capable of π-π stacking interactions.
  • 3-Methyl group: Enhances metabolic stability by reducing oxidative degradation at the triazole ring .
  • Naphthalene-1-carbonyl substituent: Increases lipophilicity and may improve membrane permeability compared to smaller aromatic groups .

Properties

IUPAC Name

[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-naphthalen-1-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N7O/c1-25-18-17(23-24-25)19(22-13-21-18)26-9-11-27(12-10-26)20(28)16-8-4-6-14-5-2-3-7-15(14)16/h2-8,13H,9-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IAFNJBOHGPCGRI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54)N=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine is a novel derivative of triazolopyrimidine and piperazine, which has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

C18H19N7O\text{C}_{18}\text{H}_{19}\text{N}_{7}\text{O}

This structure includes a triazolo-pyrimidine moiety linked to a naphthalene carbonyl group through a piperazine ring. The presence of these functional groups suggests potential interactions with various biological targets.

Anticancer Properties

Research indicates that triazolopyrimidine derivatives exhibit significant anticancer activity. For instance, compounds similar to 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine have been evaluated for their cytotoxic effects against various cancer cell lines. A study demonstrated that related Mannich bases showed cytotoxicity against HeLa (cervical), HepG2 (liver), and A549 (lung) cancer cells, with IC50 values significantly lower than standard chemotherapeutics like 5-fluorouracil .

The anticancer activity is often attributed to the inhibition of DNA topoisomerase I and the induction of apoptosis in cancer cells. For example, compounds with a similar structural framework were shown to disrupt DNA replication processes and induce cellular stress responses leading to apoptosis .

Antimicrobial Activity

The antimicrobial properties of triazolopyrimidine derivatives have also been explored. Compounds structurally related to 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine have been reported to exhibit moderate antibacterial and antifungal activities against various strains. For instance, a study found that synthesized triazolo derivatives displayed efficacy against both Gram-positive and Gram-negative bacteria .

Study 1: Cytotoxicity in Cancer Cell Lines

In a comparative study involving different Mannich bases derived from triazolopyrimidine structures, several compounds were evaluated for their cytotoxic effects on cancer cell lines such as MCF-7 (breast cancer) and PC-3 (prostate cancer). The results indicated that specific substitutions on the piperazine ring significantly enhanced cytotoxicity compared to unsubstituted analogs. The most potent derivatives had IC50 values below 10 µM against MCF-7 cells .

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial activity of synthesized triazolopyrimidine derivatives. The results showed that these compounds had varying degrees of effectiveness against fungal strains like Candida albicans and bacterial strains such as Staphylococcus aureus. The minimum inhibitory concentrations (MIC) ranged from 32 to 128 µg/mL depending on the specific derivative tested .

Summary Table of Biological Activities

Activity Type Target Organisms/Cells IC50/MIC Values References
AnticancerHeLa, HepG2, A549<10 µM
AntimicrobialStaphylococcus aureus32 - 128 µg/mL
Candida albicans64 - 256 µg/mL

Scientific Research Applications

Medicinal Chemistry

Antitumor Activity
Research indicates that derivatives of triazolo-pyrimidines exhibit significant antitumor properties. The compound has been studied for its ability to inhibit the growth of cancer cells. For instance, a study demonstrated that similar triazolo derivatives can induce apoptosis in various cancer cell lines, suggesting a potential role in cancer therapy .

Purine Receptor Antagonism
The compound has been identified as a potential purine receptor antagonist. Purine receptors are implicated in several pathological conditions, including cancer and inflammatory diseases. By blocking these receptors, compounds like 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine may offer therapeutic benefits in the treatment of such diseases .

Biochemical Research

Biological Assays
This compound serves as a valuable tool in biochemical assays aimed at understanding cellular signaling pathways influenced by purine receptors. Its ability to selectively inhibit receptor activity allows researchers to dissect the roles of these receptors in various biological processes .

Synthesis and Derivatives

Synthetic Pathways
The synthesis of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine is achieved through multi-step chemical reactions that involve the formation of triazole and pyrimidine rings. The synthetic versatility of this compound allows for the development of various derivatives with modified biological activities .

Comparison with Similar Compounds

Structural Analogues of Triazolopyrimidine-Piperazine Derivatives

Compound Name Triazole Substituent Piperazine Substituent Key Biological Activities References
Target Compound 3-Methyl Naphthalene-1-carbonyl Kinase inhibition, anticancer (hypothetical)
1-{3-benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-2-sulfonyl)piperazine 3-Benzyl Naphthalene-2-sulfonyl Anticancer, anti-inflammatory
1-{3-phenyl-3H-triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(trifluoromethyl)benzoyl]piperazine 3-Phenyl 2-(Trifluoromethyl)benzoyl Antimicrobial, kinase inhibition
1-{3-ethyl-3H-triazolo[4,5-d]pyrimidin-7-yl}-4-(pyridine-3-sulfonyl)piperazine 3-Ethyl Pyridine-3-sulfonyl CNS modulation (hypothetical)
Ethyl 4-(1-(3-methyl-3H-triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carbonyl)piperazine-1-carboxylate 3-Methyl Azetidine-carbonyl-ethyl ester Enzyme inhibition (e.g., PDEs)

Key Structural and Functional Differences

Triazole Substituents: 3-Methyl group (target compound): Offers steric hindrance that may protect against enzymatic degradation while maintaining moderate lipophilicity (clogP ~2.8 estimated) . 3-Ethyl group: Balances metabolic stability and solubility but may reduce π-stacking efficiency compared to aromatic substituents .

Piperazine Modifications: Naphthalene-1-carbonyl: The naphthalene system’s extended aromaticity may facilitate intercalation with DNA or hydrophobic protein pockets, a feature absent in sulfonyl or smaller acyl groups . Sulfonyl vs. Carbonyl: Sulfonyl groups (e.g., naphthalene-2-sulfonyl) improve solubility via polar interactions but may reduce membrane permeability compared to carbonyl derivatives .

Unique Advantages of the Target Compound

Balanced Physicochemical Properties : The 3-methyl group and naphthalene-1-carbonyl moiety optimize lipophilicity (clogP ~2.8) and solubility (LogS ≈ -4.2), favoring oral bioavailability .

Diverse Binding Modes : The naphthalene system allows dual interactions—intercalation with DNA and hydrophobic binding to enzyme pockets—unlike simpler phenyl or pyridine derivatives .

Synthetic Flexibility : The piperazine linker enables facile substitution for structure-activity relationship (SAR) studies, as demonstrated in azetidine-carboxylate analogs () .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.